Cas no 117592-90-2 (tert-butyl bicyclo1.1.1pentane-1-carboxylate)

• Product Name: tert-butyl bicyclo1.1.1pentane-1-carboxylate
• CAS No: 117592-90-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD33549825
• CID: 3658936
• PubChem ID: 13999828
• Update Time: 2025-04-22

tert-butyl bicyclo1.1.1pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-carboxylic acid, 1,1-dimethylethyl ester
• tert-butyl bicyclo[1.1.1]pentane-1-carboxylate
• tert-butyl bicyclo1.1.1pentane-1-carboxylate
• EN300-27701101
• EN300-37374116
• 117592-90-2
• AT38787

• MDL： MFCD33549825
• Inchi： 1S/C10H16O2/c1-9(2,3)12-8(11)10-4-7(5-10)6-10/h7H,4-6H2,1-3H3
• InChI Key： IOAONZMIDOFUAA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CC(C1)C2)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų